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Compound of Interest

Compound Name: EPZ005687

Cat. No.: B560121 Get Quote

Technical Support Center: EPZ005687
Welcome to the technical support center for EPZ005687. This resource is designed to assist

researchers, scientists, and drug development professionals in overcoming common

challenges encountered when working with EPZ005687, with a particular focus on its solubility

in aqueous solutions.

Frequently Asked Questions (FAQs)
Q1: What is EPZ005687 and what is its mechanism of action?

EPZ005687 is a potent and selective small molecule inhibitor of the histone methyltransferase

EZH2 (Enhancer of zeste homolog 2).[1][2] EZH2 is the catalytic subunit of the Polycomb

Repressive Complex 2 (PRC2), which plays a crucial role in gene silencing by catalyzing the

trimethylation of histone H3 at lysine 27 (H3K27me3).[3][4][5] EPZ005687 acts as an S-

adenosylmethionine (SAM)-competitive inhibitor, binding to the SAM pocket within the SET

domain of EZH2 and thereby blocking its methyltransferase activity.[1][3] This inhibition leads to

a decrease in global H3K27me3 levels, resulting in the de-repression of target genes.[1][5][6]

The compound has shown greater potency in lymphoma cells harboring specific mutations in

EZH2 (e.g., Y641 and A677) compared to wild-type cells.[1][3][5]

Q2: I am having trouble dissolving EPZ005687 in my aqueous buffer. What am I doing wrong?
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EPZ005687 is known to be practically insoluble in water and ethanol.[1] Direct dissolution in

aqueous buffers like PBS is not recommended and will likely result in precipitation. To work with

EPZ005687 in aqueous-based assays, it is essential to first prepare a concentrated stock

solution in an appropriate organic solvent.

Q3: What is the recommended solvent for preparing a stock solution of EPZ005687?

The most commonly recommended solvent for preparing a stock solution of EPZ005687 is

dimethyl sulfoxide (DMSO).[1][2][7][8] N,N-Dimethylformamide (DMF) can also be used.[7] It is

crucial to use fresh, anhydrous (moisture-free) DMSO, as absorbed moisture can significantly

reduce the solubility of the compound.[1]

Q4: What is the maximum concentration for a stock solution of EPZ005687 in DMSO?

The solubility of EPZ005687 in DMSO is reported to be in the range of 10 mg/mL to 30 mg/mL.

[2][7] For practical purposes, preparing a stock solution at a concentration of 10 mM to 50 mM

in fresh DMSO is a common practice.[1][2] It may be necessary to warm the solution (e.g., to

37°C or 60°C) and use sonication to achieve complete dissolution.[2][8]

Q5: How should I store the EPZ005687 stock solution?

Stock solutions of EPZ005687 in DMSO should be aliquoted into smaller volumes to avoid

repeated freeze-thaw cycles and stored at -20°C or -80°C for long-term stability.[1][2] For short-

term storage (up to one month), -20°C is acceptable.[1]

Troubleshooting Guide
This guide addresses specific issues you may encounter when preparing and using

EPZ005687 solutions for your experiments.

Issue 1: Precipitate forms when diluting the DMSO stock
solution into an aqueous buffer.

Cause: This is the most common issue and is due to the low aqueous solubility of

EPZ005687. The final concentration of DMSO in your aqueous solution may be too low to

maintain the compound's solubility.
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Solution:

Increase the final DMSO concentration: Aim for a final DMSO concentration of 0.1% to

0.5% (v/v) in your final working solution. Remember to include a vehicle control (buffer

with the same final DMSO concentration) in your experiments.

Use a two-step dilution: First, dilute the concentrated DMSO stock into a small volume of

your aqueous buffer while vortexing to ensure rapid mixing. Then, add this intermediate

dilution to the final volume of your buffer.

Consider alternative formulation strategies: For in vivo studies or challenging in vitro

systems, specialized formulations may be necessary. One such formulation involves a

mixture of DMSO, PEG300, Tween-80, and saline.[9] Another option is to use a vehicle

containing SBE-β-CD (sulfobutylether-β-cyclodextrin).[2]

Issue 2: The powdered EPZ005687 is difficult to dissolve
in DMSO.

Cause: The quality of the DMSO or insufficient energy to break the crystal lattice of the

powder can hinder dissolution.

Solution:

Use fresh, high-quality DMSO: Ensure your DMSO is anhydrous.[1]

Apply gentle heating and sonication: Warm the vial to 37°C or 60°C and use an ultrasonic

bath to aid dissolution.[2][8] Be cautious with heating to avoid any potential degradation of

the compound.

Increase the volume of DMSO: If the compound still does not dissolve, you may be

exceeding its solubility limit. Try adding more DMSO to decrease the concentration.

Experimental Protocols
Protocol 1: Preparation of a 10 mM EPZ005687 Stock
Solution in DMSO
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Materials:

EPZ005687 powder (Molecular Weight: 539.67 g/mol )[1]

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

1. Allow the EPZ005687 powder vial to equilibrate to room temperature before opening to

prevent moisture condensation.

2. Weigh out the desired amount of EPZ005687 powder. For example, to prepare 1 mL of a

10 mM stock solution, you will need 5.397 mg of EPZ005687.

3. Add the appropriate volume of anhydrous DMSO to the powder.

4. Vortex the solution vigorously. If necessary, gently warm the tube to 37°C and sonicate in

an ultrasonic bath until the powder is completely dissolved.

5. Visually inspect the solution to ensure there are no visible particles.

6. Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

7. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for Cell-
Based Assays

Materials:

10 mM EPZ005687 stock solution in DMSO

Pre-warmed cell culture medium

Procedure:
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1. Thaw an aliquot of the 10 mM EPZ005687 stock solution at room temperature.

2. Perform a serial dilution of the stock solution in your cell culture medium to achieve the

desired final concentrations. For example, to prepare a 10 µM working solution from a 10

mM stock, you can perform a 1:1000 dilution.

3. To minimize precipitation, add the EPZ005687 stock solution to the culture medium while

gently vortexing.

4. Ensure the final concentration of DMSO in the culture medium is consistent across all

experimental conditions, including the vehicle control (typically ≤ 0.5%).

Quantitative Data Summary
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Parameter Solvent Solubility Reference

Solubility DMSO 10 mg/mL (18.53 mM) [2]

27 mg/mL (50.03 mM) [1]

30 mg/mL [7]

5.4 mg/mL (10.01

mM)
[9]

9.4 mg/mL (17.42

mM)
[8]

Solubility DMF 30 mg/mL [7]

Solubility
DMSO:PBS (pH 7.2)

(1:2)
0.3 mg/mL [7]

Solubility Water Insoluble [1]

Solubility Ethanol Insoluble [1]

In Vivo Formulation 1

10% DMSO + 40%

PEG300 + 5% Tween

80 + 45% Saline

1 mg/mL (1.85 mM) [9]

In Vivo Formulation 2

10% DMSO + 90%

(20% SBE-β-CD in

Saline)

≥ 1 mg/mL [2]

In Vivo Formulation 3
10% DMSO + 90%

Corn oil
≥ 1 mg/mL [2]

Visualizations
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Caption: Troubleshooting workflow for preparing EPZ005687 solutions.
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Caption: Simplified signaling pathway of EZH2 inhibition by EPZ005687.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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